Cas no 66670-55-1 (6-bromo-2h-chromene-3-carboxylic acid ethyl ester)

• Product Name: 6-bromo-2h-chromene-3-carboxylic acid ethyl ester
• CAS No: 66670-55-1
• MF: C₁₂H₁₁BrO₃
• MW: 283.117943048477
• MDL: MFCD04114605
• CID: 964381
• PubChem ID: 53408383
• Update Time: 2025-04-19

6-bromo-2h-chromene-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2h-chromene-3-carboxylic acid ethyl ester
• ethyl 6-bromo-2H-chromene-3-carboxylate
• 6-bromo-2H-1-benzopyran-3-carboxylic acid ethyl ester
• ethyl 6-bromanyl-2H-chromene-3-carboxylate
• A835514
• CS-0454669
• 66670-55-1
• AB18663
• ETHYL6-BROMO-2H-CHROMENE-3-CARBOXYLATE
• FT-0725266
• Ethyl 6-bromo-2H-1-benzopyran-3-carboxylate
• DTXSID30696253
• DB-073785

• MDL： MFCD04114605
• Inchi： 1S/C12H11BrO3/c1-2-15-12(14)9-5-8-6-10(13)3-4-11(8)16-7-9/h3-6H,2,7H2,1H3
• InChI Key： AGSWIKUOBFMASY-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(C(=O)OCC)CO2

Computed Properties

• Exact Mass: 281.98900
• Monoisotopic Mass: 281.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 2.78800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans